![molecular formula C16H17N3O2S2 B3312734 2-((5-acetamido-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide CAS No. 946327-99-7](/img/structure/B3312734.png)
2-((5-acetamido-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide
Overview
Description
2-((5-acetamido-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide, also known as ACTA, is a thiazole derivative that has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry and drug discovery. This compound has been synthesized using different methods and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 2-((5-acetamido-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of essential cellular components, such as DNA, RNA, and proteins. This leads to the disruption of cellular processes and eventually cell death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and good biocompatibility, making it a potential candidate for drug development. It has also been reported to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-((5-acetamido-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide in lab experiments include its low toxicity, good biocompatibility, and potent antimicrobial and anticancer activity. However, its limitations include its low solubility, which may affect its bioavailability, and the lack of knowledge regarding its mechanism of action.
Future Directions
There are several future directions for the research on 2-((5-acetamido-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide. One potential direction is to investigate its potential use as an antiviral agent, as it has shown promising results in inhibiting the replication of certain viruses. Another direction is to explore its potential use in combination with other drugs to enhance its therapeutic effects. Moreover, further studies are needed to elucidate its mechanism of action and to optimize its synthesis and formulation for drug development.
Conclusion:
In conclusion, this compound is a thiazole derivative that has shown promising results in various scientific studies. Its potential use as an antibacterial, antifungal, and anticancer agent has been extensively studied, and it has also been reported to have antioxidant and anti-inflammatory properties. However, further research is needed to fully understand its mechanism of action and to optimize its synthesis and formulation for drug development.
Scientific Research Applications
2-((5-acetamido-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide has been extensively studied for its potential use as an antibacterial, antifungal, and anticancer agent. It has shown promising results in inhibiting the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. Moreover, it has exhibited potent anticancer activity against different cancer cell lines, including breast, colon, and lung cancer cells.
properties
IUPAC Name |
2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S2/c1-10(20)17-15-14(11-5-3-2-4-6-11)19-16(23-15)22-9-13(21)18-12-7-8-12/h2-6,12H,7-9H2,1H3,(H,17,20)(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXTVWEDEAAJZAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(N=C(S1)SCC(=O)NC2CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.